molecular formula C5H9O3- B1259860 3-Hydroxyvalerate

3-Hydroxyvalerate

Cat. No. B1259860
M. Wt: 117.12 g/mol
InChI Key: REKYPYSUBKSCAT-UHFFFAOYSA-M
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Description

3-Hydroxyvalerate, also known as 3-Hydroxyvalerate, is a useful research compound. Its molecular formula is C5H9O3- and its molecular weight is 117.12 g/mol. The purity is usually 95%.
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properties

Product Name

3-Hydroxyvalerate

Molecular Formula

C5H9O3-

Molecular Weight

117.12 g/mol

IUPAC Name

3-hydroxypentanoate

InChI

InChI=1S/C5H10O3/c1-2-4(6)3-5(7)8/h4,6H,2-3H2,1H3,(H,7,8)/p-1

InChI Key

REKYPYSUBKSCAT-UHFFFAOYSA-M

Canonical SMILES

CCC(CC(=O)[O-])O

synonyms

3-hydroxyvalerate
beta-hydroxyvaleric acid

Origin of Product

United States

Synthesis routes and methods

Procedure details

Copolymers of beta-hydroxybutyrate and beta-hydroxyvalerate containing 30 mole percent beta-hydroxyvalerate were prepared by repeating the process of Example II with the exception that the dry racemic beta-butyrolactone employed was replaced by a mixture containing 30 mole percent of dry racemic beta-valerolactone with 70 mole percent racemic beta-butyrolactone. The resulting copolymer was a mixture of stereoregular and stereoirregular copolymers containing 30 mole percent beta-hydroxyvalerate as shown by NMR. The number average molecular weight of this copolymer was 20,000 as determined by GPC and the melting point was 120° C.
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